Ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-(4-bromobenzyl)imidazole-5-carboxylate

• Molecular Formula: C19H25BrN2O3
• Molecular Weight: 409.3 g/mol
• IUPAC Name: ethyl 3-[(4-bromophenyl)methyl]-5-(2-hydroxypropan-2-yl)-2-propylimidazole-4-carboxylate
• InChI: InChI=1S/C19H25BrN2O3/c1-5-7-15-21-17(19(3,4)24)16(18(23)25-6-2)22(15)12-13-8-10-14(20)11-9-13/h8-11,24H,5-7,12H2,1-4H3
• InChI Key: PRRRUZONXVTLFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=C(N1CC2=CC=C(C=C2)Br)C(=O)OCC)C(C)(C)O

Description

Ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-(4-bromobenzyl)imidazole-5-carboxylate is a useful research compound. Its molecular formula is C19H25BrN2O3 and its molecular weight is 409.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 240 ml acetonitrile, 20.7 g (150 mmol) of K2CO3, 18 g (75 mmol) of ethyl-4-(1-hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylate and 20.4 g (81.6 mmol) of 4-bromobenzylbromide was heated under reflux temperature for 7 h. The suspension is cooled, filtered and concentrated under reduced pressure to approximately ⅓ of the starting volume and stirred at about 0° C. for 1 h. The precipitate is filtered and dried at 35° C. for 1 h and afterwards suspended in 218 ml of water. The mixture is stirred for 2 h, filtered and dried again. 21.56 g of the crude product were isolated. Crude product was recrystallized from acetonitrile (87%, 55% of the synthesis)